Cas no 2138149-97-8 (2-Azabicyclo[3.2.0]heptane-1-methanamine, 2-[(1-methylethyl)sulfonyl]-)

• Product Name: 2-Azabicyclo[3.2.0]heptane-1-methanamine, 2-[(1-methylethyl)sulfonyl]-
• CAS No: 2138149-97-8
• MF: C₁₀H₂₀N₂O₂S
• MW: 232.343001365662
• CID: 5299723
• Update Time: 2025-06-12

2-Azabicyclo[3.2.0]heptane-1-methanamine, 2-[(1-methylethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[3.2.0]heptane-1-methanamine, 2-[(1-methylethyl)sulfonyl]-

• Inchi： 1S/C10H20N2O2S/c1-8(2)15(13,14)12-6-4-9-3-5-10(9,12)7-11/h8-9H,3-7,11H2,1-2H3
• InChI Key： WSCTXZURTJHKSD-UHFFFAOYSA-N
• SMILES： C12(CN)C(CC1)CCN2S(C(C)C)(=O)=O

Additional information on 2-Azabicyclo[3.2.0]heptane-1-methanamine, 2-[(1-methylethyl)sulfonyl]-

Introduction to 2-Azabicyclo[3.2.0]heptane-1-methanamine, 2-[(1-methylethyl)sulfonyl]- (CAS No. 2138149-97-8)

Chemical compounds continue to play a pivotal role in the advancement of pharmaceutical research and development, with 2-Azabicyclo[3.2.0]heptane-1-methanamine, 2-[(1-methylethyl)sulfonyl] (CAS No. 2138149-97-8) being a notable example of a molecule with significant potential in medicinal chemistry. This compound, characterized by its unique bicyclic structure and sulfonyl functional group, has garnered attention due to its structural complexity and the diverse range of biological activities it exhibits.

The bicyclic framework of this compound contributes to its distinct chemical properties, making it a valuable scaffold for the design of novel therapeutic agents. The presence of the azabicyclo[3.2.0]heptane core provides a rigid structure that can be modified to enhance binding affinity and selectivity towards target enzymes or receptors. This structural motif has been explored in various drug discovery programs due to its ability to mimic natural products and facilitate the development of molecules with improved pharmacokinetic profiles.

The sulfonyl group attached at the 2-position further enhances the compound's potential as a pharmacophore. Sulfonyl groups are well-known for their ability to increase metabolic stability and binding interactions, making them a common feature in many approved drugs. In particular, the (1-methylethyl)sulfonyl substituent introduces a branched alkyl group that can influence the compound's solubility, lipophilicity, and overall bioavailability. These properties are critical in determining the compound's efficacy and safety in clinical settings.

Recent studies have highlighted the importance of bicyclic compounds in drug discovery, emphasizing their role in overcoming resistance mechanisms and improving therapeutic outcomes. The azabicyclo[3.2.0]heptane scaffold has been particularly studied for its potential in treating neurological disorders, where precise molecular interactions are essential for efficacy. The structural rigidity provided by this framework allows for fine-tuning of binding interactions, making it an attractive candidate for further development.

Moreover, the sulfonyl group has been extensively investigated for its pharmacological properties. Sulfonyl-containing compounds have shown promise in various therapeutic areas, including diabetes management, inflammation, and cancer treatment. The (1-methylethyl)sulfonyl moiety specifically has been associated with enhanced binding affinity and reduced metabolic degradation, which are key factors in drug design.

In the context of modern drug development, computational methods have played a crucial role in optimizing the structure of 2-Azabicyclo[3.2.0]heptane-1-methanamine, 2-[(1-methylethyl)sulfonyl] (CAS No. 2138149-97-8). Molecular modeling techniques have been employed to predict binding affinities and identify potential lead compounds for further investigation. These computational approaches have significantly accelerated the drug discovery process by allowing researchers to evaluate multiple structural modifications rapidly.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight its complexity and novelty. The construction of the bicyclic framework requires careful consideration of stereochemistry and regioselectivity to ensure the desired product is obtained. Additionally, the introduction of the sulfonyl group necessitates precise synthetic strategies to maintain functional group integrity throughout the reaction sequence.

From a biological perspective, preliminary studies on 2-Azabicyclo[3.2.0]heptane-1-methanamine, 2-[(1-methylethyl)sulfonyl] (CAS No. 2138149-97-8) have revealed promising activities in vitro and in vivo models. These studies suggest potential applications in treating conditions such as pain management and neurodegenerative diseases. The compound's ability to interact with specific biological targets makes it an attractive candidate for further exploration in preclinical research.

The future development of this compound will likely involve interdisciplinary collaboration between chemists, biologists, and pharmacologists to fully elucidate its therapeutic potential. Advances in synthetic chemistry will continue to enable the creation of more complex derivatives with enhanced properties. Additionally, preclinical and clinical trials will be essential to evaluate the safety and efficacy of this compound in human populations.

In conclusion,2-Azabicyclo[3.2.0]heptane-1-methanamine, 2-[(1-methylethyl)sulfonyl] (CAS No. 2138149-97-8) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities。 Its development underscores the ongoing importance of innovative chemical entities in addressing unmet medical needs。